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Compound of Interest

1-Methyl-1H-indazole-7-
Compound Name:

carbaldehyde
CAS No.: 951030-58-3
Cat. No.: B1421046

Get Quote

Introduction: The Regioisomer Challenge
Indazole derivatives exist in a tautomeric equilibrium between the
-form (benzenoid) and the

-form (quinonoid). When synthesizing methyl-indazole-carbaldehydes—often via alkylation of
indazole-3-carbaldehyde or Vilsmeier-Haack formylation of methylindazoles—mixtures of N1-
and N2-alkylated products are common.

¢ N1-Isomer (Thermodynamic): Generally the major product; retains aromaticity in the
benzene ring.

* N2-Isomer (Kinetic): Often formed in substantial quantities depending on the base/solvent
system; possesses a quinonoid structure that significantly alters electronic properties.

Differentiating these isomers requires a multi-faceted spectroscopic approach, as simple 1D
NMR can sometimes be ambiguous without comparative standards.
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Chemical Structures & Electronic Properties[1]

1-Methyl-1H-indazole-3- 2-Methyl-2H-indazole-3-
Feature
carbaldehyde carbaldehyde
Structure Type Benzenoid (Aromatic) Quinonoid (Semi-aromatic)
. High (Thermodynamically o
Stability Lower (Kinetically favored)
favored)
Dipole Moment Lower Higher
N1-Methyl N2-Methyl
Key Steric Interaction
H7 (Peri-interaction) C3-Aldehyde

Spectroscopic Analysis
H NMR Spectroscopy (The Definitive Method)

The most reliable distinction arises from the electronic environment of the aromatic protons,
specifically H7, and the Nuclear Overhauser Effect (NOE) correlations.

Aromatic Region (H4-H7)
e N1-Isomer: The protons follow a standard aromatic distribution. H7 is typically found around

7.5=7.7 ppm.

e N2-Isomer (The "H7 Deshielding” Rule): A diagnostic phenomenon occurs in N2-substituted
indazoles. The lone pair of electrons on the pyridine-like N1 nitrogen is directed toward H7.
This paramagnetic deshielding shifts the H7 signal significantly downfield, often into the 8.0—
8.5 ppm range, distinct from the other aromatic protons.

N-Methyl Resonance
e N1-CH

: Typically resonates at 4.0-4.1 ppm.

e N2-CH
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: Typically resonates downfield at 4.2—4.4 ppm due to the lower electron density of the
quinonoid system.

Aldehyde Proton (-CHO)

Both isomers exhibit a singlet between 9.8—-10.4 ppm. However, the N2-isomer's aldehyde
proton may show a slight upfield shift relative to the N1-isomer due to the shielding cone of the
adjacent N-methyl group, though this is solvent-dependent and less reliable than the H7 shift.

C NMR Spectroscopy

The carbon chemical shifts provide complementary evidence, particularly at the C3 position.[1]

e C3 Shift: In N1-isomers, C3 is part of a standard aromatic pyrazole ring (~135-138 ppm). In
N2-isomers, the quinonoid character shifts this signal, often upfield (~125-130 ppm) or
distinctly different depending on the specific substitution pattern.

¢ N-Methyl Carbon: The N1-CH

carbon typically appears around 35-36 ppm, whereas the N2-CH

carbon appears around 39-41 ppm.

2D NMR: NOESY/ROESY (The "Smoking Gun")

When 1D data is ambiguous, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) provides
irrefutable structural proof based on spatial proximity.

e N1-Isomer Logic: The N1-Methyl group is spatially close to the H7 proton (peri-position). A
strong NOE cross-peak between the methyl singlet (~4.0 ppm) and the H7 doublet/multiplet
is definitive for the N1-isomer.

e N2-Isomer Logic: The N2-Methyl group is spatially distant from H7 but is adjacent to the C3-
Aldehyde group. An NOE cross-peak between the methyl singlet and the aldehyde proton
(~10 ppm) confirms the N2-structure.

Data Comparison Table
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Spectroscopic Feature

1-Methyl-1H-indazole-3-
carbaldehyde

2-Methyl-2H-indazole-3-
carbaldehyde

7.5—7.7 ppm (Normal

8.0 — 8.5 ppm (Deshielded by

H NMR: H7 ) i
aromatic) N1 lone pair)
HNMR: N-CH 4.05 ppm 4.30 ppm
H NMR: -CHO 10.1 - 10.3 ppm 9.9-10.2 ppm
N-Me N-Me
NOESY Correlation
H7 (Strong) CHO (Strong)
C NMR: N-CH

36 ppm

40 ppm

IR (C=O[2][3][4][5] Stretch)

1680-1690 cm

1660-1675 cm

(Quinonoid conjugation)

Experimental Protocols
Protocol A: NMR Sample Preparation & Acquisition

Objective: Obtain high-resolution spectra for isomer differentiation.

e Solvent Selection: Dissolve 5-10 mg of the sample in 0.6 mL of DMSO-d

or CDCI

. DMSO-d

is preferred for indazoles to prevent aggregation and sharpen exchangeable proton signals
(though methyls are non-exchangeable).

e Acquisition Parameters (

H):
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o Spectral Width: -2 to 14 ppm (to capture aldehyde).
o Scans: Minimum 16 (for S/N > 50:1).

o Relaxation Delay (D1): 2.0 seconds.

e Acquisition Parameters (NOESY):
o Mixing Time: 500 ms (standard for small molecules).
o Increments: 256 (t1) x 2048 (t2).

o Phase sensitive mode (e.g., States-TPPI).

Protocol B: Rapid Identification Workflow

For routine screening of reaction mixtures:
e Run a standard

H NMR.[6]

 Integrate the N-Me region (4.0—4.5 ppm).
o Check the aromatic region >8.0 ppm.

o If a doublet exists >8.0 ppm integrating 1:1 with the N-Me group (relative to molecule
stoichiometry), it is likely the N2-isomer.

o If the highest aromatic peak is <7.8 ppm, it is likely the N1-isomer.

Visualization & Decision Logic
Figure 1: Isomer Identification Logic Flow

This diagram outlines the decision process for assigning the regiochemistry of methyl-indazole-
carbaldehydes.
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Unknown Methyl-Indazole-Carbaldehyde

Acquire 1H NMR (DMSO-d6)

Check Aromatic Region (7.0 - 8.5 ppm)
Is there a doublet > 8.0 ppm?

Yes (H7 Deshielded) \No (H7 Normal)

Suspect N2-Isomer Suspect N1-Isomer
(H7 Deshielded by N1 Lone Pair) (Normal Aromatic Pattern)

Run 2D NOESY
Check N-Me Correlations

Correlation to CHO Correlation to H7

NOE: N-Me <--> CHO Proton NOE: N-Me <--> H7 Proton

CONFIRMED N2-ISOMER CONFIRMED N1-ISOMER

Click to download full resolution via product page

Caption: Logical workflow for distinguishing N1 vs. N2 methyl-indazole isomers using 1H NMR
and NOESY correlations.

Figure 2: Spatial Correlations (NOE)

This diagram visualizes the critical through-space interactions that define the isomers.
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N2-Isomer (2-Methyl)

Strong NOE
(Adjacent)

>

N1-Isomer (1-Methyl)

Strong NOE
< (Peri-interaction) >

Click to download full resolution via product page

Caption: Visualization of diagnostic NOE correlations. N1-Me correlates with the peri-proton
H7, while N2-Me correlates with the C3-aldehyde proton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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